Cas no 122384-65-0 (Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-)
122384-65-0 structure
Product Name:Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
CAS No:122384-65-0
MF:C7H11N3O2
MW:169.181141138077
CID:104512
PubChem ID:10844852
Update Time:2025-04-18
Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
- 3-[(N-formylamino)methyl]-5-isopropyl-1,2,4-oxadiazole
- Formamide, N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- (9CI)
- N-((5-isopropyl-1,2,4-oxadiazol-3-yl)methyl)formamide
- FT-0728260
- 122384-65-0
- SCHEMBL9049350
- N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]formamide
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- Inchi: 1S/C7H11N3O2/c1-5(2)7-9-6(10-12-7)3-8-4-11/h4-5H,3H2,1-2H3,(H,8,11)
- InChI Key: INXAEIKSZDDPIR-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)=NC(CNC=O)=N1
Computed Properties
- Exact Mass: 169.08523
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 68.02
Formamide,N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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